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Compound of Interest

Compound Name: 1-butyl-1H-indole-3-carbaldehyde

CAS No.: 119491-09-7

Cat. No.: B1273553

Get Quote

Executive Summary & Compound Identity
1-butyl-1H-indole-3-carbaldehyde (CAS: 119491-09-7) is the N-butylated derivative of indole-

3-carboxaldehyde. In drug development and forensic science, it serves as the immediate

precursor to JWH-073 (1-butyl-3-(1-naphthoyl)indole) via Grignard or Friedel-Crafts acylation.

Its accurate identification is pivotal for distinguishing between "legal" chemical building blocks

and regulated synthetic cannabinoid analogues.

Property Data

IUPAC Name 1-butyl-1H-indole-3-carbaldehyde

Molecular Formula C₁₃H₁₅NO

Molecular Weight 201.27 g/mol

Physical State Viscous yellow to orange oil / Low-melting solid

Solubility
Soluble in CHCl₃, DMSO, MeOH; Insoluble in

water
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Synthesis Logic & Mechanism
The industry-standard protocol for synthesizing this compound utilizes the Vilsmeier-Haack

Formylation. This route is preferred over direct alkylation of indole-3-carbaldehyde due to

higher regioselectivity and yield.

Reaction Pathway[3][6]
N-Alkylation: Indole is treated with 1-bromobutane (base catalysis) to form 1-butylindole.

Vilsmeier-Haack: 1-butylindole reacts with the chloroiminium ion (generated in situ from

POCl₃ and DMF) to install the formyl group at the C3 position.

Mechanistic Workflow (DOT Diagram)
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Figure 1: Step-wise synthesis logic highlighting the Vilsmeier-Haack formylation pathway.

Spectroscopic Characterization Data
The following data represents the "Gold Standard" for confirming the identity of 1-butyl-1H-
indole-3-carbaldehyde.

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ (Deuterated Chloroform) is the standard solvent. DMSO-d₆ may be used but

will shift the aldehyde proton slightly downfield.

¹H NMR (400 MHz, CDCl₃)
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Position Shift (δ ppm) Multiplicity Integration
Assignment
Logic

CHO 9.98 Singlet (s) 1H

Characteristic

aldehyde proton;

highly

deshielded.

H-2 7.78 Singlet (s) 1H

Indole C2 proton;

distinct singlet

due to lack of

adjacent protons.

H-4 8.30 Doublet (d) 1H

Deshielded by

the adjacent

carbonyl

(anisotropic

effect).

Ar-H 7.25 – 7.45 Multiplet (m) 3H

Remaining

aromatic protons

(H-5, H-6, H-7).

N-CH₂ 4.15 Triplet (t) 2H

Methylene

directly attached

to Indole

Nitrogen

(deshielded).

CH₂ 1.85 Quintet 2H

Butyl chain

internal

methylene.

CH₂ 1.35 Sextet 2H

Butyl chain

internal

methylene.

CH₃ 0.95 Triplet (t) 3H
Terminal methyl

group.
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¹³C NMR (100 MHz, CDCl₃)
Carbon Type Shift (δ ppm) Assignment

Carbonyl 184.6 Aldehyde (C=O)

Aromatic C2 138.1
C-N bond character shifts this

upfield relative to C=O.

Quaternary 137.5, 125.4 Indole bridgehead carbons.

Aromatic CH 123.9, 122.9, 122.0, 110.1 Indole ring carbons (C4-C7).

C3 (Quat) 118.2 Position of formylation.

Aliphatic 46.8
N-CH₂ (Key indicator of

alkylation).

Aliphatic 31.9, 20.1, 13.6
Remaining butyl chain

carbons.

Infrared Spectroscopy (FT-IR)
Method: Neat oil or KBr pellet.

1650 – 1660 cm⁻¹ (Strong): C=O Stretching. This is lower than typical aliphatic aldehydes

(~1720) due to conjugation with the indole ring.

2950 – 2850 cm⁻¹ (Medium): C-H aliphatic stretching (Butyl chain).

1530, 1460 cm⁻¹: C=C Aromatic ring stretching.

Absence of 3200-3400 cm⁻¹:Crucial. Lack of N-H stretch confirms successful N-alkylation.[1]

Mass Spectrometry (GC-MS)
Molecular Ion (M⁺): m/z 201

Base Peak: m/z 172 (Loss of CHO or ethyl fragment depending on ionization energy).

Fragmentation:
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m/z 201

m/z 158 (Loss of propyl chain from butyl group via McLafferty rearrangement or direct
cleavage).

m/z 144 (Indole-3-carboxaldehyde core).

Analytical Workflow & Quality Control
To validate purity for research or forensic standards, follow this decision tree.
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Figure 2: Analytical decision tree for validating 1-butyl-1H-indole-3-carbaldehyde identity.
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Critical QC Parameters
HPLC Purity: >98.0% (Area %).

Column: C18 Reverse Phase.

Mobile Phase: Acetonitrile/Water (Gradient).

Detection: UV @ 280 nm (Indole absorption max).

Residual Solvent: Check for DMF (from Vilsmeier) or DMSO (from alkylation) using GC-

Headspace.

Safety & Handling
Signal Word: Warning.

Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Aldehydes are prone to

oxidation to carboxylic acids (1-butylindole-3-carboxylic acid) upon prolonged air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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